Cas no 906453-86-9 ((3R)-3-cyclopentyl-3-hydroxypropanoic acid)

• Product Name: (3R)-3-cyclopentyl-3-hydroxypropanoic acid
• CAS No: 906453-86-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6456654
• PubChem ID: 94425377
• Update Time: 2025-06-07

(3R)-3-cyclopentyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-cyclopentyl-3-hydroxypropanoic acid
• Cyclopentanepropanoic acid, β-hydroxy-, (βR)-
• (R)-3-Cyclopentyl-3-hydroxypropanoic acid

• Inchi： 1S/C8H14O3/c9-7(5-8(10)11)6-3-1-2-4-6/h6-7,9H,1-5H2,(H,10,11)/t7-/m1/s1
• InChI Key： YMFXMBXXJUVSGH-SSDOTTSWSA-N
• SMILES： [C@@H](C1CCCC1)(O)CC(=O)O

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 315.4±25.0 °C(Predicted)
• pka: 4.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on (3R)-3-cyclopentyl-3-hydroxypropanoic acid

Introduction to (3R)-3-Cyclopentyl-3-Hydroxypropanoic Acid (CAS No. 906453-86-9)

(3R)-3-Cyclopentyl-3-hydroxypropanoic acid, identified by the CAS registry number 906453-86-9, is a chiral compound with significant potential in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its unique structure, featuring a cyclopentyl group attached to a hydroxyl-bearing propanoic acid backbone. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its physical and chemical properties, as well as its biological activity.

The synthesis of (3R)-3-cyclopentyl-3-hydroxypropanoic acid involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve high enantiomeric excess. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, making this compound more accessible for research and industrial applications. Its structural versatility allows for further functionalization, opening avenues for the development of novel bioactive molecules and advanced materials.

In the pharmaceutical industry, (3R)-3-cyclopentyl-3-hydroxypropanoic acid has shown promise as a lead compound for drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in recent studies. For instance, researchers have investigated its potential as an inhibitor of certain kinases involved in cancer progression. The compound's unique pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been extensively studied to optimize its therapeutic potential.

Beyond pharmaceutical applications, this compound has also found relevance in the field of biotechnology. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. Recent studies have highlighted its role in asymmetric catalysis, where it serves as a chiral ligand to induce high enantioselectivity in reactions. This has significant implications for the synthesis of complex molecules with high stereochemical purity.

In materials science, (3R)-3-cyclopentyl-3-hydroxypropanoic acid has been explored as a building block for the creation of advanced polymers and self-assembled materials. Its hydroxyl group provides sites for hydrogen bonding, enabling the formation of supramolecular structures with tailored properties. Recent research has focused on its application in stimuli-responsive materials, which can undergo reversible changes in response to external stimuli such as temperature or pH.

The environmental impact of (3R)-3-cyclopentyl-3-hydroxypropanoic acid has also been a topic of interest. Studies have assessed its biodegradability and toxicity profiles to ensure its safe use in various applications. These findings are crucial for regulatory compliance and sustainable practices in the chemical industry.

In conclusion, (3R)-3-cyclopentyl-3-hydroxypropanoic acid (CAS No. 906453-86-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and functionalities, positioning it as a valuable tool for innovation in science and technology.